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Compound of Interest

Compound Name: ML390

Cat. No.: B1574280

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML390 is a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH), a critical
enzyme in the de novo pyrimidine biosynthesis pathway. DHODH catalyzes the conversion of
dihydroorotate to orotate, a key step in the production of uridine monophosphate (UMP), which
is a precursor for all other pyrimidine nucleotides. These nucleotides are essential for DNA and
RNA synthesis, as well as protein glycosylation and phospholipid synthesis. By inhibiting
DHODH, ML390 effectively depletes the cellular pool of pyrimidines, leading to cell cycle arrest
and differentiation in various cancer models, particularly acute myeloid leukemia (AML).

This application note provides detailed protocols for researchers to measure the metabolic
consequences of ML390 exposure in cultured cells. The primary analytical technique described
is targeted Liquid Chromatography-Mass Spectrometry (LC-MS), a highly sensitive and specific
method for quantifying known metabolites. The provided protocols cover cell culture and
treatment, metabolite extraction, and LC-MS analysis, along with examples of expected
quantitative data.

Signaling Pathway Perturbation by ML390

ML390's primary mechanism of action is the direct inhibition of DHODH. This enzymatic block
leads to a predictable and measurable cascade of metabolic changes within the pyrimidine
biosynthesis pathway. The expected consequences include a significant accumulation of the
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substrate upstream of the inhibited enzyme, dihydroorotate (DHO), and a depletion of the
products downstream, such as orotate, UMP, and subsequent pyrimidine nucleotides.

 To cite this document: BenchChem. [Application Notes and Protocols for Measuring
Metabolite Changes After ML390 Exposure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574280#measuring-metabolite-changes-after-
mI390-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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